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Compound of Interest

Compound Name: Lead(2+);oxolead;sulfate

Cat. No.: B088974 Get Quote

Lead(2+);oxolead;sulfate, commonly known as lead sulfate (PbSO₄), is a white crystalline

solid that poses significant health and safety risks. This in-depth technical guide provides

crucial data and protocols for researchers, scientists, and drug development professionals to

ensure its safe handling and mitigate exposure risks.

Section 1: Physicochemical and Toxicological Data
A comprehensive summary of the key properties and hazards associated with lead sulfate is

presented below. All quantitative data has been compiled from various safety data sheets and

chemical databases for ease of reference and comparison.

Table 1: Physical and Chemical Properties of Lead Sulfate
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Property Value Source(s)

Molecular Formula PbSO₄ [1][2]

Molecular Weight 303.26 g/mol [3][4][5]

Appearance White crystalline solid/powder [1][6]

Melting Point 1170 °C (decomposes) [3][7]

Density 6.2 - 6.3 g/cm³ at 25 °C [1][3][8]

Water Solubility 0.0404 g/100 mL at 25 °C [6]

Stability Stable under normal conditions [3][8]

Table 2: Occupational Exposure Limits for Lead Sulfate

Regulatory
Body

Exposure
Limit (TWA - 8-
hour)

STEL (15-min) Notes Source(s)

OSHA (PEL)
0.05 mg/m³ (as

Pb)
Not established

Permissible

Exposure Limit
[9]

ACGIH (TLV)
0.05 mg/m³ (as

Pb)
Not established

Threshold Limit

Value
[3][9]

NIOSH (REL)
0.05 mg/m³ (as

Pb)
Not established

Recommended

Exposure Limit
[3][9]

ACGIH (CEIL) 0.45 mg/m³ - Ceiling Limit [4]

Table 3: Summary of Toxicological Data for Lead Sulfate
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Toxicity
Endpoint

Value Species Route Source(s)

LDLo (Oral) 3000 mg/kg Guinea pig Oral [2]

LC50 (Aquatic) 0.75 mg/L (96 h)
Cynoglossus

joyneri (fish)
-

EC50 (Aquatic) 0.36 mg/L (48 h)
Daphnia magna

(water flea)
-

GHS Classification:

Lead sulfate is classified under the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS) with the following hazard categories:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Carcinogenicity (Category 1B)[2]

Reproductive Toxicity (Category 1A)[2]

Specific Target Organ Toxicity, Repeated Exposure (Category 2)[2]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

Hazardous to the Aquatic Environment, Chronic Hazard (Category 1)

Section 2: Experimental Protocols
Detailed experimental protocols are essential for the accurate assessment of toxicity. The

following are representative methodologies based on OECD guidelines for key toxicological

endpoints.

2.1 Acute Oral Toxicity - OECD Guideline 423

This method is used to estimate the acute oral toxicity (LD50) of a substance.
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Test Animals: Healthy, young adult rodents (rats or mice), typically females, are used.

Animals are fasted prior to dosing.

Dose Levels and Dosing: A single dose of the test substance is administered by gavage

using a stomach tube. The starting dose level is selected from one of four fixed levels (5, 50,

300, and 2000 mg/kg body weight).

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for at least 14 days.

Data Analysis: The LD50 is estimated based on the number of animal deaths at different

dose levels.

2.2 Acute Inhalation Toxicity - OECD Guideline 403

This guideline describes the procedures for assessing the toxicity of a substance upon

inhalation.

Test Animals: Young adult rodents (rats are preferred) are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-

body or head-only exposure chamber for a standard duration of 4 hours.

Concentrations: A range of concentrations is tested to determine the LC50 (median lethal

concentration).

Observation Period: Following exposure, animals are observed for at least 14 days for signs

of toxicity and mortality.

Data Analysis: The LC50 is calculated from the concentration-mortality data.

2.3 In Vitro Skin Corrosion - OECD Guideline 431

This test determines the potential of a substance to cause skin corrosion using a reconstructed

human epidermis model.

Test System: A commercially available reconstructed human epidermis model is used.
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Application: The test substance is applied topically to the skin tissue model.

Exposure Time: The substance is applied for specific time points (e.g., 3 minutes and 1

hour).

Viability Assessment: After exposure, the viability of the skin tissue is determined using a

colorimetric assay (e.g., MTT assay).

Classification: A substance is identified as corrosive if the tissue viability falls below a certain

threshold after a specified exposure time.

Section 3: Visualized Workflows and Pathways
3.1 Safe Handling and Disposal Workflow

The following diagram illustrates the critical steps for the safe handling and disposal of lead

sulfate in a laboratory setting.

Caption: Workflow for the safe handling and disposal of lead sulfate.

3.2 Simplified Signaling Pathway of Lead-Induced Cellular Toxicity

Lead exerts its toxic effects through multiple mechanisms at the cellular level. This diagram

provides a simplified overview of key signaling pathways affected by lead.
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Simplified Signaling Pathway of Lead-Induced Cellular Toxicity
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Caption: Simplified pathway of lead-induced cellular toxicity.
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This technical guide provides a foundational understanding of the health and safety

considerations for handling lead(2+);oxolead;sulfate. It is imperative that all personnel

working with this compound adhere to strict safety protocols and are fully trained on its

potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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